Cas no 1396767-21-7 (N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide)

N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide is a synthetic diamide derivative featuring a benzodioxole and furan moiety, offering a unique structural profile for research applications. Its hybrid architecture combines aromatic and heterocyclic components, enhancing potential interactions with biological targets. The presence of hydroxyl and amide functional groups improves solubility and reactivity, facilitating derivatization or binding studies. This compound may serve as an intermediate in medicinal chemistry, particularly for investigating neurotransmitter modulation or enzyme inhibition due to its structural resemblance to bioactive scaffolds. Its well-defined synthetic pathway ensures reproducibility, making it suitable for method development and structure-activity relationship studies.
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide structure
1396767-21-7 structure
Product Name:N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
CAS No:1396767-21-7
MF:C16H16N2O6
MW:332.308044433594
CID:5400617
Update Time:2025-06-12

N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N1-(1,3-Benzodioxol-5-ylmethyl)-N2-[2-(3-furanyl)-2-hydroxyethyl]ethanediamide
    • N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
    • Inchi: 1S/C16H16N2O6/c19-12(11-3-4-22-8-11)7-18-16(21)15(20)17-6-10-1-2-13-14(5-10)24-9-23-13/h1-5,8,12,19H,6-7,9H2,(H,17,20)(H,18,21)
    • InChI Key: MQSZCCGRAYWKTD-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C2OCOC2=C1)(=O)C(NCC(C1C=COC=1)O)=O

Experimental Properties

  • Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.23±0.46(Predicted)

N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6355-0411-2μmol
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6355-0411-5μmol
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6355-0411-10μmol
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6355-0411-20μmol
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6355-0411-1mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
1mg
$54.0 2023-09-09
Life Chemicals
F6355-0411-2mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
2mg
$59.0 2023-09-09
Life Chemicals
F6355-0411-3mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
3mg
$63.0 2023-09-09
Life Chemicals
F6355-0411-4mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
4mg
$66.0 2023-09-09
Life Chemicals
F6355-0411-5mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
5mg
$69.0 2023-09-09
Life Chemicals
F6355-0411-10mg
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
1396767-21-7
10mg
$79.0 2023-09-09

Additional information on N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide

Professional Introduction to Compound with CAS No. 1396767-21-7 and Product Name: N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide

Compound with the CAS number 1396767-21-7 and the product name N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates key functional groups that contribute to its unique chemical properties and biological activities, making it a subject of intense research interest.

The N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide structure is notable for its combination of a benzodioxole moiety and a furan-based side chain. The benzodioxole ring, also known as an oxygenated dibenzo-p-dioxin ring, is a well-documented pharmacophore in medicinal chemistry, often associated with compounds exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The presence of this moiety in the compound suggests potential therapeutic benefits in modulating inflammatory responses and combating infections.

Furthermore, the furan-3-yl substituent in the molecule introduces another layer of complexity and functionality. Furan derivatives are widely recognized for their role in various biological processes and have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The hydroxyl group at the 2-position of the furan ring enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

Recent research has highlighted the significance of diamine derivatives in pharmaceutical applications. The ethanediamide backbone in this compound provides a scaffold for further chemical modifications, enabling the design of novel molecules with tailored biological activities. Studies have shown that diamine derivatives can interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction processes.

The combination of these structural elements makes N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide a promising candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing more complex pharmaceutical agents or as a lead compound for drug discovery programs targeting multifaceted diseases.

In addition to its structural features, the compound's physicochemical properties have been thoroughly examined. These properties include solubility, stability, and metabolic behavior, which are essential for assessing its suitability for therapeutic use. Preliminary studies indicate that the compound exhibits favorable solubility characteristics in both water and organic solvents, suggesting versatility in formulation design.

The pharmacological profile of N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide is under active investigation. Researchers are employing various experimental techniques to elucidate its mechanism of action and evaluate its efficacy against specific disease models. Initial findings suggest that the compound may exert its effects through multiple pathways, including inhibition of key enzymes involved in inflammation and oxidative stress.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the expertise required in pharmaceutical research. The multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further studies.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict the interactions between N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide and biological targets. These simulations provide valuable insights into its binding affinity and mode of action, complementing experimental data obtained from wet laboratory studies.

Future directions in research on this compound include exploring its potential as a prodrug or a component in combination therapies. The structural flexibility of N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide allows for modifications that could enhance its pharmacokinetic properties or broaden its therapeutic spectrum.

In conclusion,1396767–21–7and N'-[(2H–1,3–benzodioxol–5–ytl)methvl]–N–[21(fural–3–ytl)–21 hydroxyelthl]ethandedimde represent a significant contribution to pharmaceutical chemistry。 Their intricate molecular structures, functional groups, and potential applications make them subjects of considerable interest。 Ongoing research continues to unravel their therapeutic possibilities, paving the way for innovative treatments across various medical conditions。

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk